Cas no 133869-46-2 (Cyclo[(2R,3S)-2-hydroxy-3-methylpentanoyl-N-methyl-L-valyl-(2R,3S)-2-hydroxy-3-methylpentanoyl-N-methyl-L-valyl-(2R,3S)-2-hydroxy-3-methylpentanoyl-N-methyl-L-valyl])

• Product Name: Cyclo[(2R,3S)-2-hydroxy-3-methylpentanoyl-N-methyl-L-valyl-(2R,3S)-2-hydroxy-3-methylpentanoyl-N-methyl-L-valyl-(2R,3S)-2-hydroxy-3-methylpentanoyl-N-methyl-L-valyl]
• CAS No: 133869-46-2
• MF: C₃₆H₆₃N₃O₉
• MW: 681.900131464005
• CID: 232587
• Update Time: 2024-03-01

Cyclo[(2R,3S)-2-hydroxy-3-methylpentanoyl-N-methyl-L-valyl-(2R,3S)-2-hydroxy-3-methylpentanoyl-N-methyl-L-valyl-(2R,3S)-2-hydroxy-3-methylpentanoyl-N-methyl-L-valyl] Chemical and Physical Properties

Names and Identifiers

• Cyclo[(2R,3S)-2-hydroxy-3-methylpentanoyl-N-methyl-L-valyl-(2R,3S)-2-hydroxy-3-methylpentanoyl-N-methyl-L-valyl-(2R,3S)-2-hydroxy-3-methylpentanoyl-N-methyl-L-valyl]
• 1,7,13-Trioxa-4,10,16-triazacyclooctadecane,cyclic peptide deriv.
• Enniatin MK 1688
• MK 1688
• CID 101229189

• Inchi： 1S/C36H63N3O9/c1-16-22(10)28-31(40)37(13)26(20(6)7)35(44)47-30(24(12)18-3)33(42)39(15)27(21(8)9)36(45)48-29(23(11)17-2)32(41)38(14)25(19(4)5)34(43)46-28/h19-30H,16-18H2,1-15H3/t22?,23?,24?,25-,26-,27-,28+,29+,30+/m0/s1
• InChI Key： KMROBKXFMBWHHE-SKCWVCFKSA-N
• SMILES： O1C([C@H](C(C)C)N(C)C([C@@H](C(C)CC)OC([C@H](C(C)C)N(C)C([C@@H](C(C)CC)OC([C@H](C(C)C)N(C)C([C@H]1C(C)CC)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 681.456
• Monoisotopic Mass: 681.456
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 48
• Rotatable Bond Count: 9
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140

Experimental Properties

• Density: 1.022±0.06 g/cm3(Predicted)
• Boiling Point: 847.4±65.0 °C(Predicted)
• pka: -1.02±0.70(Predicted)